Cas no 2680866-56-0 (benzyl N-[2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate
• CAS No: 2680866-56-0
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 5916693
• PubChem ID: 165911777
• Update Time: 2023-12-13

benzyl N-[2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285728
• 2680866-56-0
• benzyl N-[2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)ethyl]carbamate

• Inchi： 1S/C12H13N3O3S/c16-11(17-8-9-4-2-1-3-5-9)13-7-6-10-14-15-12(19)18-10/h1-5H,6-8H2,(H,13,16)(H,15,19)
• InChI Key： CBRBXUFXSJMQAF-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCNC(=O)OCC2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 279.06776246g/mol
• Monoisotopic Mass: 279.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų